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Compound of Interest

Compound Name: TS 155-2

Cat. No.: B1139682 Get Quote

Technical Support Center: TS 155-2
This technical support guide provides researchers, scientists, and drug development

professionals with essential information for the storage, handling, and use of the compound TS
155-2.

Frequently Asked Questions (FAQs)
Q1: What is TS 155-2 and what is its mechanism of action?

TS 155-2, also known as JBIR 100, is a macrocyclic lactone derived from a Streptomyces

species.[1][2] Its primary mechanism of action is the inhibition of thrombin-stimulated calcium

(Ca2+) entry into cells.[1][3][4] Thrombin triggers a signaling cascade that results in the release

of Ca2+ from internal stores and an influx of extracellular Ca2+.[1] TS 155-2 specifically blocks

this influx.[1] Due to this activity, it has potential hypotensive, anti-platelet, anti-ischemic, and

anti-inflammatory properties, though extensive research literature is not yet available.[1][3]

Q2: What are the physical and chemical properties of TS 155-2?

TS 155-2 is supplied as a solid with a purity of ≥95%.[4][5] Its key properties are summarized in

the table below.

Q3: What are the recommended storage conditions for TS 155-2?

For long-term stability, TS 155-2 should be stored as a solid at -20°C.[6] Once a stock solution

is prepared, it is recommended to aliquot it into single-use vials to prevent degradation from
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repeated freeze-thaw cycles.[1] The compound is stable under the recommended storage

conditions.[7]

Q4: Is TS 155-2 considered hazardous?

According to the Safety Data Sheet (SDS), TS 155-2 is not classified as a hazardous

substance or mixture.[7] However, it is intended for research use only and standard laboratory

safety protocols should be followed.[7] This includes wearing appropriate personal protective

equipment (PPE) such as gloves and safety glasses, and working in a well-ventilated area to

avoid inhalation or contact with skin and eyes.[7]

Data Presentation
Table 1: Physicochemical Properties of TS 155-2

Property Value Reference

CAS Number 1314486-37-7 [1][7]

Molecular Formula C39H60O11 [6][7]

Molecular Weight 704.9 g/mol [6][7]

Purity ≥95% [4]

Formulation Solid [4][5]

Storage Temperature -20°C [6]

Experimental Protocols & Troubleshooting
Protocol 1: Preparation of a Stock Solution

This protocol outlines the general procedure for preparing a stock solution of TS 155-2. The

choice of solvent will depend on the specific requirements of the experiment.

Methodology:

Equilibrate the vial of solid TS 155-2 to room temperature before opening.
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Based on the desired stock concentration, calculate the required volume of solvent.

Add the appropriate solvent of choice to the vial. The solution should be purged with an inert

gas, such as nitrogen or argon, to prevent oxidation.[5]

Vortex or sonicate the vial gently until the solid is completely dissolved.

Aliquot the stock solution into smaller, single-use vials for storage at -20°C.
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Issue Possible Cause Recommended Solution

Compound Precipitation in

Stock Solution

The compound's solubility limit

in the chosen solvent has been

exceeded.

Gently warm the solution and

vortex to redissolve. If

precipitation persists, consider

preparing a more dilute stock

solution.

The stock solution was not

stored properly and solvent

has evaporated.

Ensure vials are sealed tightly.

For long-term storage,

consider using parafilm to seal

the vials.

Loss of Compound Activity

The compound has degraded

due to multiple freeze-thaw

cycles.

Prepare fresh aliquots from a

new vial of solid compound.

Always aliquot stock solutions

to minimize freeze-thaw

cycles.[1]

The compound is unstable in

the chosen solvent over time.

Consult literature for the

stability of TS 155-2 in different

solvents. If information is

unavailable, perform a stability

test or prepare fresh solutions

before each experiment.

Inconsistent Experimental

Results

Inaccurate pipetting of the

stock solution.

Calibrate your pipettes

regularly. When preparing

dilutions, ensure the stock

solution is fully thawed and

mixed well before use.

Contamination of the stock

solution.

Use sterile techniques when

preparing and handling the

stock solution.

Visualizations
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Below are diagrams illustrating the mechanism of action of TS 155-2 and a general

experimental workflow.
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Caption: Mechanism of action of TS 155-2 in blocking thrombin-induced Ca2+ influx.
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Caption: General experimental workflow for in vitro studies using TS 155-2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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